Cas no 860789-51-1 (N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide)

• Product Name: N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide
• CAS No: 860789-51-1
• MF: C₁₈H₁₅N₃O₃
• MW: 321.330003976822
• CID: 5026870
• Update Time: 2025-10-28

N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide
• N-(4-methoxyphenyl)-4-(pyrimidin-2-yloxy)benzamide
• MLS000720618
• HMS2721F03
• SMR000336373
• N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide

• Inchi： 1S/C18H15N3O3/c1-23-15-9-5-14(6-10-15)21-17(22)13-3-7-16(8-4-13)24-18-19-11-2-12-20-18/h2-12H,1H3,(H,21,22)
• InChI Key： XMUGJPMMHPJRRS-UHFFFAOYSA-N
• SMILES： O(C1N=CC=CN=1)C1C=CC(=CC=1)C(NC1C=CC(=CC=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 385
• XLogP3: 2.9
• Topological Polar Surface Area: 73.3

Additional information on N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide

Research Brief on N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide (CAS: 860789-51-1): Recent Advances and Applications

N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide (CAS: 860789-51-1) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. This research brief synthesizes the latest findings on this compound, highlighting its mechanism of action, pharmacological properties, and emerging applications in drug development.

One of the most notable advancements in the study of N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide is its identification as a potent inhibitor of specific kinase enzymes involved in inflammatory signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits high selectivity for targeting p38 MAP kinase, a critical mediator of cytokine production. The study reported an IC50 value of 12 nM, suggesting its potential as a lead compound for developing anti-inflammatory therapeutics.

In addition to its anti-inflammatory properties, recent research has uncovered its promising antitumor activity. A preclinical study conducted by researchers at the National Cancer Institute revealed that N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide effectively inhibits the proliferation of certain cancer cell lines, including breast and lung adenocarcinoma, by disrupting the PI3K/AKT/mTOR pathway. The compound's ability to induce apoptosis while sparing normal cells makes it a compelling candidate for further investigation in oncology drug development.

The pharmacokinetic profile of N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide has also been a focus of recent investigations. A 2024 pharmacokinetic study published in Drug Metabolism and Disposition reported favorable oral bioavailability (78%) and a half-life of approximately 6 hours in rodent models. These findings, coupled with its low toxicity profile in acute and subchronic toxicity studies, position this compound as a viable candidate for clinical translation.

Looking ahead, researchers are exploring structure-activity relationships (SAR) to optimize the therapeutic potential of N-(4-Methoxyphenyl)-4-(2-pyrimidinyloxy)benzenecarboxamide. Computational modeling and high-throughput screening approaches are being employed to identify derivatives with enhanced potency and selectivity. The compound's versatility as a chemical scaffold for drug discovery continues to make it a valuable subject of study in both academic and industrial research settings.